Cas no 851987-31-0 (methyl 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate)

• Product Name: methyl 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate
• CAS No: 851987-31-0
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 6611799
• PubChem ID: 7105671
• Update Time: 2023-11-30

methyl 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonylbenzoate
• 851987-31-0
• AKOS024590809
• methyl 4-[[(4,6-dimethyl-1,3-benzothiazol-2-yl)amino]carbamoyl]benzoate
• AB00684754-01
• methyl 4-[N'-(4,6-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]benzoate
• F0642-3492
• methyl 4-(2-(4,6-dimethylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)benzoate

• Inchi： 1S/C18H17N3O3S/c1-10-8-11(2)15-14(9-10)25-18(19-15)21-20-16(22)12-4-6-13(7-5-12)17(23)24-3/h4-9H,1-3H3,(H,19,21)(H,20,22)
• InChI Key： DHQRIHPBKHRWEU-UHFFFAOYSA-N
• SMILES： S1C(NNC(C2C=CC(C(=O)OC)=CC=2)=O)=NC2=C1C=C(C)C=C2C

Computed Properties

• Exact Mass: 355.09906259g/mol
• Monoisotopic Mass: 355.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters